Cas no 474-08-8 (Solanin D)

Solanin D structure

Product Name:Solanin D

CAS No:474-08-8

Molecular Formula:C₂₇H₄₅NO

Molecular Weight:399.6523

MDL:MFCD00200961

CID:329320

PubChem ID:101379

Solanin D Properties

Names and Identifiers

- Solanidan-3-ol, (3b,5a)-
- DEMISSIDINE
- SOLANINE D(DEMISSIDINE)(RG) PrintBack
- 5alpha-Solanidan-3beta-ol
- Demissidin
- dihydrosolanidine
- DIHYDROSOLANIDINE T
- Solanidan-3-ol
- SOLANIN D
- SOLANINE D
- (3beta,5alpha)-Solanidan-3-ol
- NSC 409074
- (22R,25S)-5.alpha.-Solanidan-3.beta.-ol
- CCG-208467
- 474-08-8
- Solanidan-3beta-ol
- SR-05000002229-2
- (1S,2R,5S,7S,10S,11S,14S,15R,16S,17R,20S,23S)-10,14,16,20-tetramethyl-22-azahexacyclo[12.10.0.02,11.05,10.015,23.017,22]tetracosan-7-ol
- (22R,25S)-5alpha-Solanidan-3beta-ol
- SCHEMBL2683829
- (3-beta,5-alpha)-Solanidan-3-ol
- (22S,25S)-5-alpha-Solanidan-3-beta-ol
- NSC-409074
- Solanidan-3-ol, (3beta,5alpha)-
- SR-05000002229
- DTXSID801318127
- (22S,25S)-5-alpha-Solanidanine-3-beta-ol
- LMST01150001
- NS00042882
- UNII-VG66W0726Y
- 5-alpha-Solanidan-3-beta-ol
- Q27291814
- VG66W0726Y
- 5alpha-Solanidan-3beta-ol, (22R,25S)-
- (22S,25S)-5alpha-Solanidan-3beta-ol
- AKOS040761609
- CHEMBL2165408
- EINECS 207-478-1
- MFCD00200961
- CHEBI:166814
- Solanidan-3-ol, (3-beta,5-alpha)-
- 22R,25S-5alpha-Solanidanine-3beta-ol
- 3b-Allosolanidan-3-ol
- p-isopropylphenethylalcohol
- 5.alpha.-Solanidan-3.beta.-ol
- Solanidan-3-ol,5.alpha.)-
- NSC409074
- 10,14,16,20-tetramethyl-22-azahexacyclo[12.10.0.02,11.05,10.015,23.017,22]tetracosan-7-ol
- 22R,25S-5.alpha.-Solanidanine-3.beta.-ol
- 3beta-Allosolanidan-3-ol
- CHEBI:192317
- Isosolanidan-3-ol
- 3-Epidemissidine
- 5.alpha.-Solanidan-3.beta.-ol,25S)-
- JALVTHFTYRPDMB-UHFFFAOYSA-N
- WLN: T H6 E6 D6 B556 ANTJ JQ M1 Q1 S1 W1
- Solanidan-3-ol #
- 5-Epidemissidine
- Solanidan-3-ol, (3.beta.,5.alpha.)-
- 5.alpha.-Solanidan-3.beta.-ol, (22R,25S)-
- (1S,2R,5S,7S,10S,11S,14S,15R,16S,17R,20S,23S)-10,14,16,20-tetramethyl-22-azahexacyclo(12.10.0.02,11.05,10.015,23.017,22)tetracosan-7-ol
- (22R,23R,24S)-3a,22,23-Trihydroxy-7-oxa-5a-ergostane-6-one
- (22S,25S)-5-.alpha.-Solanidanine-3-.beta.-ol
- (22S,25S)-5-.alpha.-Solanidan-3-.beta.-ol
- CS-0149304
- (3 beta,5 alpha)-solanidan-3-ol
- Solanidan-3-ol, (3-beta,5-alpha)-(9CI)
- HY-N8890
- 5alpha-Solanidan-3beta-ol (8CI)
- MDL： MFCD00200961
- InChIKey： JALVTHFTYRPDMB-UHFFFAOYSA-N
- Inchi： InChI=1S/C27H45NO/c1-16-5-8-23-17(2)25-24(28(23)15-16)14-22-20-7-6-18-13-19(29)9-11-26(18,3)21(20)10-12-27(22,25)4/h16-25,29H,5-15H2,1-4H3
- SMILES： OC1CCC2(C3CCC4(C5C(C)C6CCC(CN6C5CC4C3CCC2C1)C)C)C

Computed Properties

Exact Mass: 399.35000
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 399.350115059g/mol
Heavy Atom Count: 29
Complexity: 663
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 12
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 6.9
Topological Polar Surface Area: 23.5Å²

Experimental Properties

LogP: 5.67280
PSA: 23.47000
Melting Point: 217-219 ºC
Solubility: Insuluble (2.8E-4 g/L) (25 ºC),
Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),

Solanin D Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AG17682-5mg	DEMISSIDINE	474-08-8		5mg	$163.00	2024-04-20
abcr	AB165546-5 mg	Demissidine; .	474-08-8		5 mg	€135.50	2023-07-20
TargetMol Chemicals	TN3827-25 mg	Demissidine	474-08-8	98%	25mg	￥ 4,032
TRC	S213445-5mg	Solanin D	474-08-8		5mg	$ 190.00	2022-06-03
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3827-25 mg	Demissidine	474-08-8		25mg	￥4032.00	2022-04-26
SHENG KE LU SI SHENG WU JI SHU	sc-294281-5 mg	Demissidine,	474-08-8		5mg	￥2,256.00	2023-07-10